Cas no 80379-31-3 (Ethyl 3-hydroxy-2H-chromene-4-carboxylate)

Ethyl 3-hydroxy-2H-chromene-4-carboxylate structure

80379-31-3 structure

Product Name:Ethyl 3-hydroxy-2H-chromene-4-carboxylate

CAS No:80379-31-3

MF:C₁₂H₁₂O₄

MW:220.221283912659

MDL:MFCD29044869

CID:2093915

Update Time:2025-07-19

Ethyl 3-hydroxy-2H-chromene-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-hydroxy-2H-chromene-4-carboxylate
- AK174209
- ethyl 3-hydroxy-2H-(1)benzopyran-4-carboxylate
- 3-Hydroxy-2H-1-benzopyran-4-carboxylic acid ethyl ester
- Ethyl 3-hydroxy-2H-1-benzopyran-4-carboxylate (ACI)
- MDL： MFCD29044869
- Inchi： 1S/C12H12O4/c1-2-15-12(14)11-8-5-3-4-6-10(8)16-7-9(11)13/h3-6,13H,2,7H2,1H3
- InChI Key： DDXHXXBEFRUFHF-UHFFFAOYSA-N
- SMILES： O=C(C1C2C(=CC=CC=2)OCC=1O)OCC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 308
Topological Polar Surface Area: 55.8

Ethyl 3-hydroxy-2H-chromene-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449042717-100mg	Ethyl 3-hydroxy-2H-chromene-4-carboxylate	80379-31-3	97%	100mg	$195.04	2023-09-01
Alichem	A449042717-250mg	Ethyl 3-hydroxy-2H-chromene-4-carboxylate	80379-31-3	97%	250mg	$302.82	2023-09-01
Alichem	A449042717-1g	Ethyl 3-hydroxy-2H-chromene-4-carboxylate	80379-31-3	97%	1g	$771.75	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MU624-200mg	Ethyl 3-hydroxy-2H-chromene-4-carboxylate	80379-31-3	97%	200mg	484.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MU624-50mg	Ethyl 3-hydroxy-2H-chromene-4-carboxylate	80379-31-3	97%	50mg	194.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MU624-100mg	Ethyl 3-hydroxy-2H-chromene-4-carboxylate	80379-31-3	97%	100mg	157CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MU624-250mg	Ethyl 3-hydroxy-2H-chromene-4-carboxylate	80379-31-3	97%	250mg	346CNY	2021-05-08
Chemenu	CM255106-1g	Ethyl 3-hydroxy-2H-chromene-4-carboxylate	80379-31-3	97%	1g	$687	2021-06-17
Chemenu	CM255106-250mg	Ethyl 3-hydroxy-2H-chromene-4-carboxylate	80379-31-3	97%	250mg	$67	2022-06-10
Chemenu	CM255106-1g	Ethyl 3-hydroxy-2H-chromene-4-carboxylate	80379-31-3	97%	1g	$182	2022-06-10

Ethyl 3-hydroxy-2H-chromene-4-carboxylate Production Method

Production Method 1

105-36-2

41873-65-8

80379-31-3

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetone ; rt
2.1 Reagents: Sodium ethoxide Solvents: Ethanol ; rt

Reference

Synthesis of a 6H-chromeno[3,4-b]quinoline and a 6a,12a-dehydro-7-azarotenoid

Morris, Andrew L. C.; et al, Heterocycles, 2010, 81(2), 371-380

Production Method 2

105-36-2

80379-31-3

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Potassium iodide Solvents: Dimethylformamide ; 16 h, 50 °C
1.2 Reagents: Hexamethyldisilazane Solvents: Tetrahydrofuran ; 2 h, -78 °C
2.1 Reagents: Triethylamine , Tosyl azide Solvents: Acetonitrile ; 2 h, rt
3.1 Catalysts: Rhodium, bis[μ-[α,α,α′,α′-tetramethyl-1,3-benzenedipropanoato(2-)-κO1,κO′3:κO3,κ… Solvents: Dichloromethane ; rt; 1 h, rt

Reference

Rh-catalyzed intramolecular aromatic C-H insertion of α-diazo β-ketoesters: synthesis of 4-carbonyl chromane derivatives

Zhang, Xiaolin; et al, Tetrahedron, 2014, 70(21), 3400-3406

Production Method 3

14650-51-2

80379-31-3

Reaction Conditions

1.1 Catalysts: Dirhodium tetraacetate Solvents: Dichloromethane

Reference

Rhodium(II)-catalyzed intramolecular insertion reaction of multifunctional diazo compounds: synthesis of oxetan-3-one-2-carboxylate and other heterocycles

Padwa, Albert; et al, Quimica Nova, 1999, 22(6), 815-820

Production Method 4

14650-51-2

80379-31-3

Reaction Conditions

1.1 Catalysts: Rhodium, bis[μ-[α,α,α′,α′-tetramethyl-1,3-benzenedipropanoato(2-)-κO1,κO′3:κO3,κ… Solvents: Dichloromethane ; rt; 1 h, rt

Reference

Rh-catalyzed intramolecular aromatic C-H insertion of α-diazo β-ketoesters: synthesis of 4-carbonyl chromane derivatives

Zhang, Xiaolin; et al, Tetrahedron, 2014, 70(21), 3400-3406

Production Method 5

41873-64-7

80379-31-3

Reaction Conditions

1.1 Reagents: Sodium ethoxide Solvents: Ethanol ; rt

Reference

Synthesis of a 6H-chromeno[3,4-b]quinoline and a 6a,12a-dehydro-7-azarotenoid

Morris, Andrew L. C.; et al, Heterocycles, 2010, 81(2), 371-380

Production Method 6

41051-18-7

80379-31-3

Reaction Conditions

1.1 Reagents: Triethylamine , Tosyl azide Solvents: Acetonitrile ; 2 h, rt
2.1 Catalysts: Rhodium, bis[μ-[α,α,α′,α′-tetramethyl-1,3-benzenedipropanoato(2-)-κO1,κO′3:κO3,κ… Solvents: Dichloromethane ; rt; 1 h, rt

Reference

Rh-catalyzed intramolecular aromatic C-H insertion of α-diazo β-ketoesters: synthesis of 4-carbonyl chromane derivatives

Zhang, Xiaolin; et al, Tetrahedron, 2014, 70(21), 3400-3406

Production Method 7

614-75-5

80379-31-3

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Ethanol ; reflux
2.1 Reagents: Potassium carbonate Solvents: Acetone ; rt
3.1 Reagents: Sodium ethoxide Solvents: Ethanol ; rt

Reference

Synthesis of a 6H-chromeno[3,4-b]quinoline and a 6a,12a-dehydro-7-azarotenoid

Morris, Andrew L. C.; et al, Heterocycles, 2010, 81(2), 371-380

Ethyl 3-hydroxy-2H-chromene-4-carboxylate Raw materials

Ethyl 3-hydroxy-2H-chromene-4-carboxylate Preparation Products

Ethyl 3-hydroxy-2H-chromene-4-carboxylate (80379-31-3)

Ethyl 3-hydroxy-2H-chromene-4-carboxylate Related Literature

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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
3. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Additional information on Ethyl 3-hydroxy-2H-chromene-4-carboxylate

Exploring Ethyl 3-hydroxy-2H-chromene-4-carboxylate (CAS No. 80379-31-3): Properties, Applications, and Innovations

Ethyl 3-hydroxy-2H-chromene-4-carboxylate (CAS No. 80379-31-3) is a versatile organic compound belonging to the chromene family, a class of heterocyclic structures widely studied for their biological and photochemical properties. This compound, characterized by its ethyl ester and hydroxy functional groups, has garnered attention in pharmaceutical research, material science, and synthetic chemistry due to its unique structural features. Its molecular formula, C₁₂H₁₂O₄, reflects a balance of hydrophobicity and reactivity, making it a valuable intermediate in organic synthesis.

Recent advancements in green chemistry have highlighted the potential of Ethyl 3-hydroxy-2H-chromene-4-carboxylate as a building block for sustainable drug development. Researchers are exploring its role in designing antioxidant and anti-inflammatory agents, aligning with the growing demand for natural-derived therapeutics. The compound's chromene core is structurally similar to flavonoids, a class of plant metabolites with well-documented health benefits, which has spurred interest in its nutraceutical applications.

From a technical perspective, the synthesis of Ethyl 3-hydroxy-2H-chromene-4-carboxylate often involves Knoevenagel condensation or multicomponent reactions, processes frequently optimized for yield and purity in peer-reviewed studies. Its CAS No. 80379-31-3 serves as a critical identifier in chemical databases, facilitating research reproducibility. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring compliance with industry standards for pharmaceutical intermediates.

The compound's fluorescence properties have also attracted attention in material science, particularly in the development of organic light-emitting diodes (OLEDs) and sensors. Its ability to undergo photoinduced electron transfer makes it a candidate for optoelectronic applications, a trending topic in renewable energy research. Startups and academic labs are investigating derivatives of Ethyl 3-hydroxy-2H-chromene-4-carboxylate for smart materials that respond to environmental stimuli.

In the context of cosmetic chemistry, this chromene derivative is being evaluated for its UV-absorbing capabilities, coinciding with consumer demand for safer sunscreen alternatives. Its structural resemblance to coumarin derivatives—known for their fragrance and photostability—further expands its potential in personal care formulations. Regulatory assessments emphasize its compatibility with REACH and FDA guidelines for non-toxic additives.

For researchers sourcing CAS No. 80379-31-3, quality parameters such as ≥98% purity and residual solvent limits are critical considerations. Suppliers increasingly provide GC-MS and FTIR certificates to meet stringent laboratory requirements. The compound's stability under ambient conditions (recommended storage at 2–8°C) ensures logistical feasibility for global distribution.

Future directions for Ethyl 3-hydroxy-2H-chromene-4-carboxylate include its integration into biodegradable polymers and drug-delivery systems, addressing circular economy principles. Collaborative studies between computational chemists and experimentalists aim to predict its reactivity patterns using AI-driven molecular modeling, a cutting-edge approach accelerating discovery timelines.